Cas no 58247-95-3 (N-(phenylcarbonyl)glycine - piperazine (2:1))

• Product Name: N-(phenylcarbonyl)glycine - piperazine (2:1)
• CAS No: 58247-95-3
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 2737272
• PubChem ID: 54598999
• Update Time: 2025-04-21

N-(phenylcarbonyl)glycine - piperazine (2:1) Chemical and Physical Properties

Names and Identifiers

• N-(phenylcarbonyl)glycine - piperazine (2:1)
• DTXSID60973802
• SCHEMBL15545668
• N-[Hydroxy(phenyl)methylidene]glycine--piperazine (1/1)
• NSC86832
• 58247-95-3
• NSC-86832

• Inchi： 1S/C9H9NO3.C4H10N2/c11-8(12)6-10-9(13)7-4-2-1-3-5-7;1-2-6-4-3-5-1/h1-5H,6H2,(H,10,13)(H,11,12);5-6H,1-4H2
• InChI Key： CTDKJGKMTADPHE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC(=O)O.N1CCNCC1

Computed Properties

• Exact Mass: 444.20104
• Monoisotopic Mass: 444.200885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• Boiling Point: 464.1°C at 760 mmHg
• Flash Point: 234.5°C
• PSA: 156.86